N1-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-isopentyloxalamide
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Overview
Description
The description of a compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include the type of compound it is (e.g., organic, inorganic, polymer, etc.) and its role or use .
Synthesis Analysis
This involves detailing the methods and steps used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
This involves determining the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs .Physical and Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity .Scientific Research Applications
Heterocyclic Compound Synthesis
Sulfonyl groups play a pivotal role in the synthesis of heterocyclic compounds, which are crucial in drug development and organic materials. For example, reactions of N-sulfonylalkylamines with ynamines lead to the formation of various S,N-heterocycles, such as 2H-1,2-thiazete 1,1-dioxides and other derivatives, indicating the versatility of sulfonyl groups in synthesizing complex molecules (Tornus et al., 1995).
Antibacterial and Antiviral Activity
Compounds containing sulfonyl functionalities, similar to the target compound, have been explored for their antibacterial and antiviral activities. For instance, synthesis and antiviral activity studies of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives have demonstrated potential anti-tobacco mosaic virus activity, highlighting the therapeutic potential of sulfonyl-containing heterocycles (Chen et al., 2010).
Anticancer Agents
Sulfonyl-containing compounds also find applications in anticancer research. Indapamide derivatives, which share structural motifs with the compound , have shown proapoptotic activity on melanoma cell lines, suggesting their potential as anticancer agents (Yılmaz et al., 2015).
Molecular Docking Studies
The antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, structurally similar to the compound of interest, has been investigated for its molecular interaction with the CB1 cannabinoid receptor. Such studies are crucial for understanding receptor-ligand interactions and developing new therapeutics (Shim et al., 2002).
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to interact with various targets
Mode of Action
Compounds with similar structures have been reported to interact with their targets in various ways . The exact interaction of this compound with its targets and the resulting changes would require further investigation.
Biochemical Pathways
Compounds with similar structures have been reported to affect various biochemical pathways . The exact pathways affected by this compound and their downstream effects would require further investigation.
Pharmacokinetics
Compounds with similar structures have been reported to have various adme properties . The exact ADME properties of this compound and their impact on bioavailability would require further investigation.
Result of Action
Compounds with similar structures have been reported to have various molecular and cellular effects . The exact effects of this compound would require further investigation.
Action Environment
Environmental factors can generally influence the action, efficacy, and stability of many compounds . The exact influence of environmental factors on this compound would require further investigation.
Safety and Hazards
Properties
IUPAC Name |
N'-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(3-methylbutyl)oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26ClN3O5S/c1-13(2)8-9-20-17(23)18(24)21-12-16-22(10-3-11-27-16)28(25,26)15-6-4-14(19)5-7-15/h4-7,13,16H,3,8-12H2,1-2H3,(H,20,23)(H,21,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPULOGSZHYOEHJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)C(=O)NCC1N(CCCO1)S(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26ClN3O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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